Cas no 1262014-35-6 (5-Amino-2-iodocinnamic acid)

• Product Name: 5-Amino-2-iodocinnamic acid
• CAS No: 1262014-35-6
• MF: C₉H₈INO₂
• MW: 289.069794654846
• CID: 4949110
• Update Time: 2025-05-21

5-Amino-2-iodocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-iodocinnamic acid

• Inchi： 1S/C9H8INO2/c10-8-3-2-7(11)5-6(8)1-4-9(12)13/h1-5H,11H2,(H,12,13)/b4-1+
• InChI Key： SHDFWMHQGYWPCW-DAFODLJHSA-N
• SMILES： IC1=CC=C(C=C1/C=C/C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3

Additional information on 5-Amino-2-iodocinnamic acid

Recent Advances in the Study of 5-Amino-2-iodocinnamic Acid (CAS: 1262014-35-6)

5-Amino-2-iodocinnamic acid (CAS: 1262014-35-6) is a halogenated cinnamic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of bioactive compounds, particularly in the context of targeted therapies and molecular imaging. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the use of 5-amino-2-iodocinnamic acid as a precursor for the synthesis of iodinated aromatic compounds. These compounds are of particular value in radiopharmaceuticals, where the iodine atom can be replaced with radioactive isotopes such as iodine-125 or iodine-131 for diagnostic and therapeutic purposes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient incorporation of 5-amino-2-iodocinnamic acid into a series of novel radioligands, which exhibited high affinity for specific cancer biomarkers. The study highlighted the compound's stability and reactivity under mild conditions, making it an attractive candidate for further development.

In addition to its applications in radiopharmaceuticals, 5-amino-2-iodocinnamic acid has also been investigated for its potential as an inhibitor of key enzymatic pathways. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound showed promising activity against tyrosine kinases, which are often implicated in cancer progression. The researchers utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the iodine atom plays a critical role in enhancing the compound's affinity for the target enzymes. These findings suggest that 5-amino-2-iodocinnamic acid could serve as a scaffold for the design of new kinase inhibitors.

Another notable advancement is the exploration of 5-amino-2-iodocinnamic acid in the context of antimicrobial agents. A study published in Antimicrobial Agents and Chemotherapy (2023) demonstrated that certain derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for the development of novel antimicrobial therapies, particularly in the face of rising antibiotic resistance.

Despite these promising developments, challenges remain in the optimization of 5-amino-2-iodocinnamic acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activities make it a compelling candidate for continued investigation. Future studies may focus on refining its chemical structure to enhance its therapeutic efficacy and reduce off-target effects.

In conclusion, 5-amino-2-iodocinnamic acid (CAS: 1262014-35-6) represents a valuable tool in the toolkit of medicinal chemists and chemical biologists. Its applications span radiopharmaceuticals, kinase inhibition, and antimicrobial therapy, underscoring its potential to address unmet medical needs. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics. The integration of computational modeling, synthetic chemistry, and biological assays will be critical in unlocking its full potential.